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Compound of Interest

Compound Name: Urolithin A

Cat. No.: B1682117 Get Quote

Essential Safety and Handling Guide for
Urolithin A
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Urolithin A. Adherence to these procedures is vital for ensuring

personal safety and maintaining a secure research environment.

Hazard Identification and Classification
The classification of Urolithin A varies across suppliers. While some Safety Data Sheets

(SDS) classify it as non-hazardous, others identify specific risks including skin, eye, and

respiratory irritation, and harm if swallowed.[1][2][3] Researchers should handle the compound

with caution, assuming it to be hazardous as a best practice. All chemicals may pose unknown

hazards and should be used with care.[3]

A summary of GHS classifications from various suppliers is presented below.
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Hazard Statements (H-Statements):

H302: Harmful if swallowed.[2][4]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2]

H410: Very toxic to aquatic life with long lasting effects.[4]
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Personal Protective Equipment (PPE) and Exposure
Controls
Consistent use of appropriate PPE and engineering controls is mandatory to minimize

exposure when handling Urolithin A.

Engineering Controls:

Always handle Urolithin A in a well-ventilated area.[2][5]

Use a laboratory fume hood where applicable, especially when working with the powdered

form to avoid dust and aerosol formation.[1][2]

Ensure that a safety shower and an eye wash station are readily accessible.[2][4]

Eye and Face Protection:

Wear appropriate safety goggles with side-shields to protect against splashes and dust.[1]

[2][4]

Skin Protection:

Hand Protection: Wear suitable chemical-resistant protective gloves.[1][2][4] Gloves must

be inspected before use and disposed of properly after handling.[5]

Body Protection: Wear impervious clothing or a lab coat to prevent skin exposure.[1][2][4]

[5]

Respiratory Protection:

If a risk assessment indicates it is necessary (e.g., inadequate ventilation, handling large

quantities of powder), use a suitable respirator.[1][2][4] Avoid breathing in dust, vapors,

mist, or gas.[1][3]

Procedural Workflow for Handling Urolithin A
The following diagram outlines the standard operational procedure for safely managing

Urolithin A in a laboratory setting, from initial preparation to final disposal.
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Urolithin A Safe Handling and Disposal Workflow.
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Safe Handling, Storage, and Disposal Protocols
Handling:

Avoid all contact with skin, eyes, and clothing.[2][5]

Do not eat, drink, or smoke in areas where Urolithin A is handled.[2][4]

After handling, wash hands and other exposed skin areas thoroughly.[2][3][4]

Storage:

Keep the container tightly sealed and properly labeled.[1][2]

Store in a cool, well-ventilated area, protected from light and sources of ignition.[1][2][4]

The recommended storage temperature for the powder form is -20°C.[1][2]

Accidental Release Measures:

Ensure adequate ventilation and evacuate personnel to a safe area if necessary.[2]

Wear full personal protective equipment during cleanup.[2]

For spills, use an inert absorbent material to clean the area.[1][2] Prevent the spill from

entering drains or water courses.[1][2]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1][5]

Disposal:

Disposal of Urolithin A and any contaminated materials must comply with all applicable

federal, state, and local environmental regulations.[1]

Waste generation should be minimized wherever possible.[1] Arrange for disposal through

an approved waste disposal plant.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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